Cas no 1214875-28-1 (7-Oxa-2-azaspiro[3.6]decane)

• Product Name: 7-Oxa-2-azaspiro[3.6]decane
• CAS No: 1214875-28-1
• MF: C₈H₁₅NO
• MW: 141.210802316666
• CID: 5187024
• Update Time: 2026-03-05

7-Oxa-2-azaspiro[3.6]decane Chemical and Physical Properties

Names and Identifiers

• 7-Oxa-2-azaspiro[3.6]decane
• SB22132

• Inchi： 1S/C8H15NO/c1-2-8(6-9-7-8)3-5-10-4-1/h9H,1-7H2
• InChI Key： MWACBUDPWKCEJL-UHFFFAOYSA-N
• SMILES： O1CCCC2(CC1)CNC2

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 120
• XLogP3: 0.4
• Topological Polar Surface Area: 21.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives Azaspirodecane derivatives
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azaspirodecane derivatives

Additional information on 7-Oxa-2-azaspiro[3.6]decane

Introduction to 7-Oxa-2-azaspiro[3.6]decane (CAS No: 1214875-28-1) in Modern Chemical and Pharmaceutical Research

7-Oxa-2-azaspiro[3.6]decane, identified by the chemical abstracts service number 1214875-28-1, is a heterocyclic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology due to its unique structural properties and potential biological activities. This spirocyclic amine features a nitrogen atom integrated into a seven-membered oxygen-containing ring, which is linked to a decane backbone through a spiro carbon. The presence of both oxygen and nitrogen in its framework imparts distinctive electronic and steric characteristics, making it a promising scaffold for the development of novel therapeutic agents.

The molecular structure of 7-Oxa-2-azaspiro[3.6]decane (CAS No: 1214875-28-1) consists of a spirocyclic core, where the nitrogen atom is part of an azacycloheptane ring, while the oxygen atom is located in an oxacyclohexane moiety. This arrangement creates a rigid, three-dimensional conformation that can influence the compound's interactions with biological targets. The spiro connection between the two rings introduces rigidity, which can enhance binding affinity and selectivity in drug design.

In recent years, 7-Oxa-2-azaspiro[3.6]decane (CAS No: 1214875-28-1) has been explored as a key intermediate in the synthesis of various pharmacologically active molecules. Its unique structural motif has been leveraged to develop compounds with potential applications in treating neurological disorders, inflammation, and infectious diseases. The nitrogen-containing ring system is particularly interesting because it can mimic natural bioactive scaffolds found in biologically relevant molecules, such as amino acids and nucleosides.

One of the most compelling aspects of 7-Oxa-2-azaspiro[3.6]decane (CAS No: 1214875-28-1) is its versatility in medicinal chemistry. Researchers have utilized this scaffold to design molecules that interact with enzymes and receptors in unique ways. For instance, derivatives of this compound have shown promise in inhibiting enzymes involved in pain signaling pathways, such as cyclooxygenases (COX) and microsomal prostaglandin E synthase 1 (mPGES). These interactions are critical for developing new analgesics with improved efficacy and reduced side effects.

The synthesis of 7-Oxa-2-azaspiro[3.6]decane (CAS No: 1214875-28-1) involves multi-step organic transformations that highlight its synthetic utility. Key steps typically include cyclization reactions to form the spirocyclic core, followed by functional group modifications to introduce additional pharmacophores. Advances in synthetic methodologies have enabled more efficient and scalable production of this compound, facilitating its use in drug discovery programs.

Recent studies have also explored the pharmacokinetic properties of derivatives of 7-Oxa-2-azaspiro[3.6]decane (CAS No: 1214875-28-1). These investigations have focused on optimizing bioavailability, metabolic stability, and cellular penetration. By modifying substituents on the spirocyclic core, researchers have been able to fine-tune these properties, leading to more effective drug candidates. For example, incorporating hydrophobic or hydrophilic groups can influence solubility and membrane permeability, which are critical factors for drug absorption and distribution.

The potential applications of 7-Oxa-2-azaspiro[3.6]decane (CAS No: 1214875-28-1) extend beyond traditional small-molecule drug development. Its structural features make it an attractive candidate for designing peptidomimetics—molecules that mimic the bioactivity of peptides but with improved stability and bioavailability. Peptidomimetics are particularly valuable for targeting biological processes that are difficult to modulate with conventional small molecules.

In conclusion, 7-Oxa-2-azaspiro[3.6]decane (CAS No: 1214875-28-1) represents a significant advancement in medicinal chemistry due to its unique structural properties and broad range of potential applications. Its spirocyclic core provides a versatile scaffold for designing novel therapeutic agents with improved efficacy and selectivity. As research continues to uncover new biological targets and synthetic strategies, compounds derived from this scaffold are likely to play an increasingly important role in the development of next-generation pharmaceuticals.